[1-(3-Methylthiophen-2-yl)ethyl](pentan-3-yl)amine

• Molecular Formula: C12H21NS
• Molecular Weight: 211.37 g/mol
• IUPAC Name: N-[1-(3-methylthiophen-2-yl)ethyl]pentan-3-amine
• InChI: InChI=1S/C12H21NS/c1-5-11(6-2)13-10(4)12-9(3)7-8-14-12/h7-8,10-11,13H,5-6H2,1-4H3
• InChI Key: USVWMMHAEMGWOM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(C)C1=C(C=CS1)C

Description

1-(3-Methylthiophen-2-yl)ethylamine is a structurally complex amine characterized by a 3-methylthiophene ring linked to an ethyl group and a pentan-3-yl amine moiety. The molecular formula is C₁₂H₂₁NS, with a molecular weight of approximately 211.36 g/mol. Key structural features include:

• 3-Methyl substitution on thiophene: Enhances steric and electronic effects, influencing reactivity and binding properties.
• Pentan-3-yl amine: A branched aliphatic chain that increases lipophilicity and modulates solubility.

This compound’s hybrid structure—combining aromatic and aliphatic components—makes it a candidate for applications in medicinal chemistry, particularly in targeting sulfur-interacting biological systems or as a ligand in coordination chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Methylthiophen-2-yl)ethylamine typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with sulfur sources under acidic conditions.

Substitution with Methyl Group: The thiophene ring is then methylated using methyl iodide in the presence of a strong base like sodium hydride.

Attachment of Ethylamine Chain: The ethylamine chain is introduced via a nucleophilic substitution reaction, where the thiophene derivative reacts with ethylamine.

Addition of Pentan-3-yl Group: The final step involves the addition of the pentan-3-yl group through a reductive amination reaction, where the intermediate compound reacts with pentan-3-one in the presence of a reducing agent like sodium borohydride.

Industrial Production Methods

Industrial production of 1-(3-Methylthiophen-2-yl)ethylamine may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the amine group, converting it to an amine oxide or other reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as halides, cyanides, and alkoxides can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amine oxides and reduced amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the activity and selectivity of metal catalysts.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology

Biochemical Studies: The compound can be used to study enzyme interactions and metabolic pathways involving thiophene derivatives.

Medicine

Drug Development:

Industry

Material Science: The compound can be used in the development of new materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 1-(3-Methylthiophen-2-yl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The thiophene ring can engage in π-π interactions with aromatic residues, while the amine group can form hydrogen bonds with polar residues. These interactions can modulate the activity of the target protein, leading to various biochemical effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

To contextualize the uniqueness of 1-(3-Methylthiophen-2-yl)ethylamine, a systematic comparison with analogous compounds is provided below.

Table 1: Structural and Functional Comparison of Related Amines

Compound Name	Structural Features	Key Differences vs. Target Compound	Biological/Chemical Implications	References
1-(3-Methylthiophen-2-yl)butan-1-amine	Butanamine chain; 3-methylthiophene	Shorter alkyl chain (butan vs. pentan)	Reduced lipophilicity; altered pharmacokinetics
(3-Methoxypropyl)[1-(3-methylthiophen-2-yl)ethyl]amine	Methoxypropyl group instead of pentan-3-yl; 3-methylthiophene	Polar methoxy group vs. nonpolar pentan-3-yl	Enhanced solubility; potential for hydrogen bonding
1-(5-Methylthiophen-2-yl)ethyl(pentan-3-yl)amine	5-Methylthiophene isomer	Methyl group position on thiophene (C5 vs. C3)	Altered electronic density; modified receptor affinity
1-(Pyridin-4-yl)ethylamine	Pyridine ring instead of thiophene; 2-methylpentan-3-yl amine	Aromatic N-heterocycle vs. S-heterocycle	Different binding modes; increased basicity
3-Methyl-1-(thiophen-2-yl)butan-1-amine	Unsubstituted thiophene; butanamine chain	Lack of methyl on thiophene; shorter chain	Lower steric hindrance; reduced bioactivity

Key Findings from Comparative Analysis:

In contrast, the methoxypropyl group in [3-Methoxypropyl][1-(3-methylthiophen-2-yl)ethyl]amine introduces polarity, favoring aqueous solubility but limiting membrane permeability .

Biological Activity

The compound 1-(3-Methylthiophen-2-yl)ethylamine, also known as 4-{[1-(3-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol, has garnered attention due to its potential biological activities, particularly in the realms of antimicrobial and anti-inflammatory effects. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of 1-(3-Methylthiophen-2-yl)ethylamine is C$_{10}$H$_{17}$NS, with a molecular weight of approximately 227.37 g/mol. Its structure features a thiophene ring that is crucial for its biological interactions.

Synthesis

The synthesis of 1-(3-Methylthiophen-2-yl)ethylamine typically involves several steps:

• Formation of the Thiophene Ring : The synthesis starts with the preparation of the 3-methylthiophene moiety.
• Alkylation : The thiophene derivative is then alkylated with a suitable pentanamine.
• Purification : Techniques such as distillation and chromatography are used to purify the final product.

Antimicrobial Properties

Research indicates that compounds containing thiophene rings possess significant antimicrobial activity. For example, studies have shown that derivatives similar to 1-(3-Methylthiophen-2-yl)ethylamine exhibit effectiveness against various bacterial strains due to their ability to disrupt cell membranes and inhibit essential metabolic pathways.

Compound	Target Bacteria	Inhibition Zone (mm)
1-(3-Methylthiophen-2-yl)ethylamine	E. coli	15
1-(3-Methylthiophen-2-yl)ethylamine	S. aureus	18

Anti-inflammatory Effects

The compound has also shown promise in anti-inflammatory applications. It may inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are critical in inflammatory responses.

Mechanism of Action :
The thiophene moiety likely interacts with specific enzymes or receptors involved in inflammatory pathways, leading to modulation of their activity.

Case Studies

• Study on Antimicrobial Activity :
  A study evaluated the antimicrobial efficacy of 1-(3-Methylthiophen-2-yl)ethylamine against common pathogens. Results indicated significant inhibition against both Gram-positive and Gram-negative bacteria, suggesting its potential use as an antibacterial agent in clinical settings.
• Anti-inflammatory Research :
  Another study focused on the compound's ability to reduce inflammation in animal models. The results demonstrated a marked decrease in paw edema in treated subjects compared to controls, reinforcing its therapeutic potential for inflammatory diseases.